Meperidine Hydrochloride

• CAS No.: 50-13-5
• Product Name: Meperidine Hydrochloride
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol
• IUPAC Name: ethyl 1-methyl-4-phenylpiperidine-4-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C15H21NO2.ClH/c1-3-18-14(17)15(9-11-16(2)12-10-15)13-7-5-4-6-8-13;/h4-8H,3,9-12H2,1-2H3;1H
• Standard InChIKey: WCNLCIJMFAJCPX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CCN(CC1)C)C2=CC=CC=C2.Cl
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C)C2=CC=CC=C2.Cl
• Appearance: Solid powder
• Description: Meperidine Hydrochloride is the hydrochloride salt of a synthetic piperidine ester with opioid analgesic activity. Meperidine mimics the actions of endogenous neuropeptides via opioid receptors such as the mu-opioid receptor, thereby producing characteristic morphine-like effects including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia and physical dependence.; Operidine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.; Meperidine is a synthetic opioid which has been used widely for therapy of moderate-to-severe pain. Meperidine has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 57-42-1 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Demerol; Dolantin; Dolargan; Dolcontral; Dolin; Dolosal; Dolsin; Isonipecain; Lidol; Lydol; Meperidine; Meperidine Hydrochloride; Operidine EPJ I; Operidine EPJ-I; Pethidine
• Reference: 1: Foreman JH, Ruemmler R. Efficacy of intramuscular meperidine hydrochloride; 2: Donnelly RF, Bushfield TL. Chemical stability of meperidine hydrochloride in; 3: Ambados F. Compatibility of ketamine hydrochloride and meperidine; 4: Xu QA, Trissel LA, Fox JL. Compatibility of ondansetron hydrochloride with; 5: Pugh CB, Pabis DJ, Rodriguez C. Visual compatibility of morphine sulfate and; 6: Das Gupta V. Quantitation of meperidine hydrochloride in pharmaceutical dosage; 7: McKinley JD Jr. Letter: Detection of diluted meperidine hydrochloride. Am J; 8: CHERNISH SM, GRUBER C Jr. A COMPARISON OF DEXTRO-PROPOXYPHENE HYDROCHLORIDE; 9: ROWLEY WF, TANNRIKULU O, GROSSMAN A, HSIA DY. A controlled study on effect of; 10: WINNE BE, PINEDA JR, BACON HE. Analgesic efficacy of meperidine hydrochloride; 11: GILLAM JS, HUNTER GW, DARNER CB, THOMPSON GR. Meperidine hydrochloride and; 12: MEGIRIAN R, WHITE CW Jr. An evaluation of the respiratory and sedative; 13: CRONK GA, NAUMANN DE. The control of pain by orally administered meperidine; 14: CIMOCH PJ, WIRTS CW. Meperidine hydrochloride used intravenously before; 15: CURRY JJ. Habituation to meperidine hydrochloride (demerol hydrochloride). J; 16: Skarda RT, Muir WW 3rd. Analgesic, hemodynamic, and respiratory effects; 17: Lee DK, Wong CY, Wang DP. Stability of cefazolin sodium and meperidine; 18: Joseph BE, Cornell LH. The use of meperidine hydrochloride for chemical; 19: Scott RF. A double-blind comparison of nalbuphine and meperidine; 20: Macias JM, Martin WJ, Lloyd CW. Stability of morphine sulfate and meperidine
• PubChem Compound: 5750
• Last Modified: Nov 11 2021